Cas no 1889766-83-9 (tert-butyl 4,4-difluoro-1,8-diazaspiro[4.5]decane-8-carboxylate)

• Product name: tert-butyl 4,4-difluoro-1,8-diazaspiro[4.5]decane-8-carboxylate
• CAS No: 1889766-83-9
• MF: C₁₃H₂₂F₂N₂O₂
• MW: 276.322790622711
• CID: 5276074

tert-butyl 4,4-difluoro-1,8-diazaspiro[4.5]decane-8-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 4,4-difluoro-1,8-diazaspiro[4.5]decane-8-carboxylate

• Inchi： 1S/C13H22F2N2O2/c1-11(2,3)19-10(18)17-8-5-12(6-9-17)13(14,15)4-7-16-12/h16H,4-9H2,1-3H3
• InChI Key： QLFVPJSRZDMIMF-UHFFFAOYSA-N
• SMILES： N1C2(CCN(C(OC(C)(C)C)=O)CC2)C(F)(F)CC1

Additional information on tert-butyl 4,4-difluoro-1,8-diazaspiro[4.5]decane-8-carboxylate

Exploring the Versatile Applications of tert-butyl 4,4-difluoro-1,8-diazaspiro[4.5]decane-8-carboxylate (CAS No. 1889766-83-9) in Modern Chemistry

The compound tert-butyl 4,4-difluoro-1,8-diazaspiro[4.5]decane-8-carboxylate (CAS No. 1889766-83-9) is a highly specialized chemical intermediate that has garnered significant attention in pharmaceutical and agrochemical research. Its unique spirocyclic structure and difluorinated properties make it a valuable building block for drug discovery and material science applications. In this comprehensive overview, we will delve into the molecular characteristics, synthesis pathways, and cutting-edge applications of this fascinating compound.

Chemically, tert-butyl 4,4-difluoro-1,8-diazaspiro[4.5]decane-8-carboxylate belongs to the class of diazaspiro compounds, which are known for their conformational rigidity and enhanced metabolic stability. The presence of fluorine atoms at the 4-position significantly influences the compound's electronic properties and lipophilicity, making it particularly interesting for medicinal chemistry applications. Researchers often search for information about "fluorinated spirocyclic compounds" and "tert-butyl protected amines," reflecting the growing interest in these structural motifs.

One of the most compelling aspects of CAS 1889766-83-9 is its role as a pharmaceutical intermediate. The compound's spiro[4.5]decane scaffold provides a three-dimensional framework that can interact with biological targets in unique ways, addressing current challenges in drug design such as selectivity and off-target effects. Recent publications have highlighted the use of similar structures in developing CNS-active compounds and kinase inhibitors, answering frequent search queries about "spirocyclic compounds in drug discovery".

The synthesis of tert-butyl 4,4-difluoro-1,8-diazaspiro[4.5]decane-8-carboxylate typically involves multi-step organic transformations, with careful attention to the introduction of the difluoro moiety and protection of the amine functionality. Process chemists often optimize these routes to improve yield and purity, addressing common industry concerns about "scalable synthesis of complex heterocycles". The tert-butyloxycarbonyl (Boc) protecting group plays a crucial role in these synthetic strategies, allowing selective manipulation of the molecule's reactive sites.

Beyond pharmaceutical applications, CAS 1889766-83-9 has shown potential in materials science, particularly in the development of advanced functional materials. The combination of fluorine atoms and spirocyclic architecture can impart unique electronic and steric properties to materials, answering growing search trends about "fluorine in material design". Researchers are exploring its use in creating novel liquid crystals, organic semiconductors, and catalysts for specialized chemical transformations.

The market for tert-butyl 4,4-difluoro-1,8-diazaspiro[4.5]decane-8-carboxylate has seen steady growth, driven by increasing demand from contract research organizations and pharmaceutical developers. Industry reports indicate particular interest from companies working on neurological disorders and metabolic diseases, addressing frequently searched terms like "innovative drug intermediates". The compound's commercial availability in various purity grades makes it accessible for both research-scale and process development applications.

Quality control and analytical characterization of CAS 1889766-83-9 present unique challenges due to its complex structure. Advanced techniques such as HPLC, NMR spectroscopy, and mass spectrometry are typically employed to ensure compound identity and purity. These analytical aspects respond to common queries about "characterization of fluorinated compounds" and "quality control of pharmaceutical intermediates", highlighting the compound's technical sophistication.

Looking forward, the scientific community anticipates expanding applications for tert-butyl 4,4-difluoro-1,8-diazaspiro[4.5]decane-8-carboxylate in emerging fields such as proteolysis targeting chimeras (PROTACs) and covalent inhibitors. These developments align with current research trends and frequently searched topics like "next-generation drug modalities". The compound's structural features make it particularly suitable for addressing challenges in targeted protein degradation strategies.

For researchers working with CAS 1889766-83-9, proper handling and storage are essential to maintain compound integrity. While not classified as hazardous, standard laboratory precautions should be followed, including protection from moisture and extreme temperatures. These practical considerations answer common questions about "handling sensitive chemical intermediates" and "storage conditions for nitrogen heterocycles".

In conclusion, tert-butyl 4,4-difluoro-1,8-diazaspiro[4.5]decane-8-carboxylate represents a fascinating example of modern medicinal chemistry building blocks. Its unique combination of spirocyclic structure, fluorine substitution, and protected amine functionality continues to inspire innovative applications across multiple scientific disciplines. As research progresses, this compound is likely to play an increasingly important role in addressing current challenges in drug discovery and material science, making it a subject of ongoing interest for both academic and industrial researchers.